(R,R,R,R)-Orlistat
(R,R,R,R)-Orlistat
Brand Name:
Vulcanchem
CAS No.:
104872-27-7
VCID:
VC0129250
InChI:
InChI=1S/C29H53NO5/c1-5-7-9-11-12-13-14-15-16-18-24(34-29(33)26(30-22-31)20-23(3)4)21-27-25(28(32)35-27)19-17-10-8-6-2/h22-27H,5-21H2,1-4H3,(H,30,31)/t24-,25-,26-,27-/m1/s1
SMILES:
CCCCCCCCCCCC(CC1C(C(=O)O1)CCCCCC)OC(=O)C(CC(C)C)NC=O
Molecular Formula:
C29H53NO5
Molecular Weight:
495.7 g/mol
(R,R,R,R)-Orlistat
CAS No.: 104872-27-7
Reference Standards
VCID: VC0129250
Molecular Formula: C29H53NO5
Molecular Weight: 495.7 g/mol
| CAS No. | 104872-27-7 |
|---|---|
| Product Name | (R,R,R,R)-Orlistat |
| Molecular Formula | C29H53NO5 |
| Molecular Weight | 495.7 g/mol |
| IUPAC Name | [(2R)-1-[(2R,3R)-3-hexyl-4-oxooxetan-2-yl]tridecan-2-yl] (2R)-2-formamido-4-methylpentanoate |
| Standard InChI | InChI=1S/C29H53NO5/c1-5-7-9-11-12-13-14-15-16-18-24(34-29(33)26(30-22-31)20-23(3)4)21-27-25(28(32)35-27)19-17-10-8-6-2/h22-27H,5-21H2,1-4H3,(H,30,31)/t24-,25-,26-,27-/m1/s1 |
| Standard InChIKey | AHLBNYSZXLDEJQ-FPCALVHFSA-N |
| Isomeric SMILES | CCCCCCCCCCC[C@H](C[C@@H]1[C@H](C(=O)O1)CCCCCC)OC(=O)[C@@H](CC(C)C)NC=O |
| SMILES | CCCCCCCCCCCC(CC1C(C(=O)O1)CCCCCC)OC(=O)C(CC(C)C)NC=O |
| Canonical SMILES | CCCCCCCCCCCC(CC1C(C(=O)O1)CCCCCC)OC(=O)C(CC(C)C)NC=O |
| Synonyms | N-Formyl-D-leucine (1R)-1-[[(2R,3R)-3-Hexyl-4-oxo-2-oxetanyl]methyl]dodecyl Ester; _x000B_[2R-[2α(R*),3β]]-N-Formyl-D-leucine 1-[(3-Hexyl-4-oxo-2-oxetanyl)methyl]dodecyl Ester; ent-Orlistat; |
| PubChem Compound | 13817937 |
| Last Modified | Nov 11 2021 |
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